4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide

• Molecular Formula: C29H26N2O2S2
• Molecular Weight: 498.7 g/mol
• IUPAC Name: 4-butoxy-N-[2-(naphthalen-1-ylmethylsulfanyl)-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C29H26N2O2S2/c1-2-3-17-33-24-14-11-21(12-15-24)28(32)30-23-13-16-26-27(18-23)35-29(31-26)34-19-22-9-6-8-20-7-4-5-10-25(20)22/h4-16,18H,2-3,17,19H2,1H3,(H,30,32)
• InChI Key: QAOPHWKPVPUENF-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=CC=CC5=CC=CC=C54

Description

4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide is not fully understood. However, several studies have suggested that it may exert its anticancer effects by inhibiting the activity of certain enzymes and proteins that are essential for cancer cell survival and proliferation. For example, it has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is required for DNA replication and cell division.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide has been shown to exhibit several other biochemical and physiological effects. For example, it has been demonstrated to possess potent antioxidant and anti-inflammatory properties, which may have potential applications in the treatment of various diseases such as arthritis and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide in lab experiments is its potent biological activity. This compound has been shown to exhibit significant effects at relatively low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability and accessibility to researchers.

Future Directions

There are several potential future directions for research on 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide. One area of interest is the development of novel derivatives of this compound with improved biological activity and pharmacokinetic properties. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential targets for its therapeutic use. Finally, more research is needed to investigate the potential applications of this compound in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide involves the reaction of 2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazole-6-carboxylic acid with butylamine in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

Several studies have investigated the potential applications of 4-butoxy-N-{2-[(1-naphthylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}benzamide in various fields. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to exhibit potent anticancer activity against several cancer cell lines in vitro. Additionally, it has been demonstrated to induce apoptosis (programmed cell death) in cancer cells, which is a crucial mechanism for preventing the growth and spread of cancer.